Cas no 2138098-01-6 (6-chloro-8-methyl-2H-1,3dioxolo4,5-gquinoline)

• Product Name: 6-chloro-8-methyl-2H-1,3dioxolo4,5-gquinoline
• CAS No: 2138098-01-6
• MF: C₁₁H₈ClNO₂
• MW: 221.639721870422
• CID: 6197080
• PubChem ID: 165501326
• Update Time: 2025-10-24

6-chloro-8-methyl-2H-1,3dioxolo4,5-gquinoline Chemical and Physical Properties

Names and Identifiers

• 6-chloro-8-methyl-2H-1,3dioxolo4,5-gquinoline
• 2138098-01-6
• 6-chloro-8-methyl-2H-[1,3]dioxolo[4,5-g]quinoline
• EN300-1197924

• Inchi： 1S/C11H8ClNO2/c1-6-2-11(12)13-8-4-10-9(3-7(6)8)14-5-15-10/h2-4H,5H2,1H3
• InChI Key： ITHLYXFSAKBZPR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2=CC3=C(C=C2N=1)OCO3

Computed Properties

• Exact Mass: 221.0243562g/mol
• Monoisotopic Mass: 221.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4Ų

Additional information on 6-chloro-8-methyl-2H-1,3dioxolo4,5-gquinoline

Comprehensive Analysis of 6-chloro-8-methyl-2H-1,3-dioxolo[4,5-g]quinoline (CAS No. 2138098-01-6): Properties, Applications, and Research Insights

The compound 6-chloro-8-methyl-2H-1,3-dioxolo[4,5-g]quinoline (CAS No. 2138098-01-6) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique quinoline backbone, combined with the 1,3-dioxolo and chloro-methyl functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, fluorescence probes, and organic electronics, aligning with current trends in precision medicine and sustainable chemistry.

Structurally, 6-chloro-8-methyl-2H-1,3-dioxolo[4,5-g]quinoline features a fused ring system that enhances its stability and electronic properties. The presence of the chloro substituent at the 6-position and the methyl group at the 8-position offers strategic sites for further derivatization, a key focus in medicinal chemistry optimization. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, addressing global health challenges like antibiotic resistance and cancer therapeutics.

From a synthetic perspective, this compound is often prepared via Pd-catalyzed cross-coupling or multicomponent reactions, methods that align with the industry's shift toward green chemistry and atom economy. Its CAS No. 2138098-01-6 serves as a critical identifier in chemical databases, facilitating high-throughput screening (HTS) and cheminformatics analyses. Laboratories prioritizing AI-driven drug design frequently utilize such compounds to train machine learning models for molecular property prediction.

In material science, the quinoline core of this compound exhibits promising photophysical properties, making it a candidate for OLEDs and solar cell additives. The 1,3-dioxolo moiety further enhances its solubility, a sought-after trait in inkjet-printable electronics. These applications resonate with the growing demand for renewable energy solutions and flexible wearable technologies.

Safety and handling of 6-chloro-8-methyl-2H-1,3-dioxolo[4,5-g]quinoline adhere to standard laboratory protocols, with no significant regulatory restrictions reported. Its stability under ambient conditions makes it suitable for long-term storage, a practical advantage for industrial-scale applications. Researchers often pair it with computational modeling tools like DFT calculations to predict reactivity, reducing experimental trial-and-error.

As the scientific community explores bioisosteres and fragment-based drug design, compounds like CAS No. 2138098-01-6 serve as invaluable scaffolds. Its compatibility with click chemistry and bioorthogonal reactions further expands its utility in targeted drug delivery systems. Future research may focus on its structure-activity relationships (SAR) to unlock novel therapeutic pathways.

In summary, 6-chloro-8-methyl-2H-1,3-dioxolo[4,5-g]quinoline represents a multifaceted compound bridging pharmaceutical innovation and advanced materials. Its CAS No. 2138098-01-6 ensures traceability in global research, while its adaptable chemistry supports cutting-edge developments in personalized healthcare and eco-friendly technologies.